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Compound of Interest

Compound Name: 3-Methyltetrahydrofuran

Cat. No.: B083541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of 3-
Methyltetrahydrofuran (3-MeTHF), a crucial physical property for its application in research

and pharmaceutical development. As a greener, safer alternative to other solvents like

tetrahydrofuran (THF), a precise understanding of its physical characteristics, including its

boiling point, is essential for process optimization, safety, and reaction control.[1] 3-MeTHF is

recognized for its utility as a reaction medium in organic synthesis, particularly for Grignard

reactions and metalations, and in the extraction and purification of natural products and

pharmaceuticals.[1][2]

Core Physical and Chemical Properties
3-Methyltetrahydrofuran is a colorless, flammable liquid with a cyclic ether structure.[3] Its

physical properties are critical for its use as a solvent, especially in drug manufacturing where it

serves as an efficient medium for synthesizing active pharmaceutical ingredients (APIs).[1]

The following table summarizes the key quantitative data for 3-Methyltetrahydrofuran,

providing a consolidated reference for laboratory and industrial applications.
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Property Value Reference(s)

Boiling Point 83.9 °C at 760 mmHg [4]

86.5 °C at 760.00 mm Hg [5]

89 °C [2][6]

137 °C [1]

Molecular Formula C₅H₁₀O [2][3][7]

Molecular Weight 86.13 g/mol [1][2][7]

Density 0.863 g/cm³ [4]

0.87 g/cm³ [1][2]

Vapor Pressure 82.7 mmHg at 25°C [4]

76 hPa at 20℃ [6]

Flash Point -6 °C [6]

Refractive Index (n20/D) 1.41 [2]

Water Solubility 106 g/L at 25°C [5][6]

CAS Number 13423-15-9 [2][3][7]

Note: The variation in reported boiling points may be attributed to differences in experimental

conditions, purity of the sample, and measurement techniques.

Experimental Protocols for Boiling Point
Determination
The accurate determination of a liquid's boiling point is fundamental for its characterization. The

boiling point is defined as the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.[8][9] The presence of impurities typically elevates the

boiling point.[8] Two common and reliable methods for determining the boiling point of 3-
Methyltetrahydrofuran are the Thiele Tube method and the Simple Distillation method.
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This method is a convenient micro-scale technique for determining the boiling point of a small

liquid sample.

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat-resistant oil (e.g., mineral oil or silicone oil)

Bunsen burner or heating mantle

Stand and clamps

Procedure:

Sample Preparation: Fill the small test tube to about half-full with 3-Methyltetrahydrofuran.

[10]

Capillary Tube Insertion: Place the capillary tube, with its sealed end pointing upwards, into

the test tube containing the sample.[8][10]

Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom

of the test tube should be aligned with the thermometer bulb.[8][10]

Heating: Clamp the Thiele tube and fill it with oil until the side arm is about two-thirds full.

Insert the thermometer and sample assembly into the Thiele tube, ensuring the sample is

immersed in the oil.[10]

Observation: Gently heat the side arm of the Thiele tube.[8][10] As the temperature rises, a

stream of bubbles will begin to emerge from the open end of the capillary tube.
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Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles

is observed.[8] Turn off the heat. The liquid will begin to cool. The boiling point is the

temperature at which the bubbling stops and the liquid just begins to be drawn into the

capillary tube.[8][10]

Recording: Record the temperature and the ambient atmospheric pressure.

This method is suitable when a larger quantity of the liquid is available and can simultaneously

serve as a purification step.[10]

Apparatus:

Distilling flask (round-bottom flask)

Condenser (Liebig or other suitable type)

Receiving flask

Thermometer and adapter

Heating mantle

Boiling chips or a magnetic stir bar

Clamps and stand

Procedure:

Setup: Assemble the simple distillation apparatus. Place at least 5 mL of 3-
Methyltetrahydrofuran and a few boiling chips into the distilling flask.[10]

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm leading to the condenser. This ensures the measured temperature

is that of the vapor distilling into the condenser.

Heating: Gently heat the distilling flask. The liquid will begin to boil and its vapor will travel

into the condenser.
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Equilibrium: As the vapor condenses and drips into the receiving flask, the temperature

reading on the thermometer will stabilize.

Boiling Point Determination: Record the stable temperature at which the liquid is actively

distilling. This temperature is the boiling point.[10]

Recording: Note the ambient barometric pressure, as boiling point is pressure-dependent.

Mandatory Visualizations
The following diagram illustrates the logical workflow for determining the boiling point of 3-
Methyltetrahydrofuran using the Thiele Tube method, a standard procedure in organic

chemistry labs.
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Caption: Workflow for Thiele tube boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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